1-(4-Chlorophenoxy)butan-2-amine

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 1-(4-chlorophenoxy)butan-2-amine
• InChI: InChI=1S/C10H14ClNO/c1-2-9(12)7-13-10-5-3-8(11)4-6-10/h3-6,9H,2,7,12H2,1H3
• InChI Key: DDBRJCFZEUORLK-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1=CC=C(C=C1)Cl)N

Description

1-(4-Chlorophenoxy)butan-2-amine is a secondary amine characterized by a butan-2-amine backbone substituted with a 4-chlorophenoxy group at the first carbon.

Preparation Methods

The synthesis of 1-(4-Chlorophenoxy)butan-2-amine can be achieved through several routes. One common method involves the reaction of 4-chlorophenol with butan-2-amine in the presence of a suitable catalyst. The reaction typically occurs under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial production methods often involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound readily available for various applications .

Chemical Reactions Analysis

1-(4-Chlorophenoxy)butan-2-amine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The chlorophenoxy group can undergo substitution reactions with various nucleophiles, leading to the formation of different derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(4-Chlorophenoxy)butan-2-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenoxy)butan-2-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

The following table summarizes key structural and functional differences between 1-(4-Chlorophenoxy)butan-2-amine and related compounds:

Compound Name	Molecular Formula	Substituents/Functional Groups	Applications/Regulatory Notes
1-(4-Chlorophenoxy)butan-2-amine	C₁₀H₁₄ClNO	-NH₂ (amine), -O-C₆H₄Cl (4-chlorophenoxy)	Limited data; potential agrochemical precursor
Climbazole (1-(4-Chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethyl-2-butanone)	C₁₅H₁₇ClN₂O₂	-C=O (ketone), -O-C₆H₄Cl, -N-imidazole, -CH(CH₃)₂	Antifungal agent in cosmetics; restricted in EU due to safety concerns
Triadimefon (1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-2-butanone)	C₁₄H₁₆ClN₃O₂	-C=O, -O-C₆H₄Cl, -N-triazole, -CH(CH₃)₂	Fungicide; EPA-regulated tolerance in crops
4-Chlorophenylisobutylamine (4-CAB)	C₁₀H₁₄ClN	-NH₂, -C₆H₄Cl (direct phenyl attachment)	Listed under narcotics ordinances; psychoactive potential
1-(3,4-Dimethoxyphenyl)butan-2-amine	C₁₂H₁₉NO₂	-NH₂, -C₆H₃(OCH₃)₂	No explicit applications; structural analog for drug discovery

Key Observations:

Ketone and heterocyclic groups (imidazole/triazole) in climbazole and triadimefon confer antifungal activity by inhibiting ergosterol synthesis, a mechanism absent in the amine-based target compound .

Regulatory Status :

• Climbazole faces EU restrictions (max 0.5% in cosmetics) due to skin irritation risks, highlighting the importance of substituent toxicity profiles .
• Triadimefon’s EPA tolerance (e.g., 0.05 ppm in raspberries) underscores its regulated agricultural use .

Research Findings and Data

Physicochemical Properties (Hypothetical Comparison)

Property	1-(4-Chlorophenoxy)butan-2-amine	Climbazole	4-CAB
Molecular Weight (g/mol)	199.68	292.76	183.68
LogP (Predicted)	~2.8	~3.5	~2.2
Solubility (Water)	Low	Insoluble	Moderate

Notes:

• Higher LogP in climbazole correlates with its antifungal efficacy but also raises bioavailability challenges .

Biological Activity

1-(4-Chlorophenoxy)butan-2-amine is an organic compound with the molecular formula C10H14ClNO, featuring a chlorophenoxy group attached to a butan-2-amine backbone. This compound has garnered attention for its potential biological activities and applications in various fields, including medicinal chemistry and organic synthesis. This article explores the biological activity of 1-(4-Chlorophenoxy)butan-2-amine, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

The compound's chemical properties are critical for understanding its biological activity. Below is a summary of its key characteristics:

Property	Details
Molecular Formula	C10H14ClNO
Molecular Weight	199.68 g/mol
IUPAC Name	1-(4-chlorophenoxy)butan-2-amine
InChI Key	DDBRJCFZEUORLK-UHFFFAOYSA-N
Canonical SMILES	CCC(COC1=CC=C(C=C1)Cl)N

The biological activity of 1-(4-Chlorophenoxy)butan-2-amine is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound can bind to various receptors and enzymes, modulating their activity and influencing cellular processes. The exact mechanism depends on the specific biological context, but it often involves:

• Enzyme Inhibition : The compound may inhibit certain enzymes, affecting metabolic pathways.
• Receptor Modulation : It can act as an agonist or antagonist at various receptors, influencing signaling pathways.

Biological Activity and Research Findings

Research into the biological activity of 1-(4-Chlorophenoxy)butan-2-amine has revealed several significant findings:

Cytotoxicity and Antiproliferative Effects

Studies have shown that 1-(4-Chlorophenoxy)butan-2-amine exhibits cytotoxic effects on various cancer cell lines. For instance, it has been tested against human breast cancer cells (MCF-7) and human liver cancer cells (HepG2), demonstrating significant antiproliferative activity.

Neuropharmacological Effects

Research indicates that the compound may influence neurotransmitter systems. In animal models, administration of 1-(4-Chlorophenoxy)butan-2-amine has been associated with changes in behavior indicative of altered dopaminergic and serotonergic activity.

Case Studies

Several case studies have highlighted the potential applications of 1-(4-Chlorophenoxy)butan-2-amine:

• Cancer Treatment : A study investigated the effects of this compound on tumor growth in xenograft models. Results indicated a reduction in tumor size compared to control groups, suggesting potential as an anticancer agent.
• Neuroprotective Properties : Another study explored its neuroprotective effects in models of neurodegeneration. The results showed that treatment with the compound led to decreased neuronal death and improved cognitive function in treated animals.

Comparative Analysis

When compared to similar compounds, such as 4-(4-Chlorophenoxy)butan-1-amine and 4-Chlorophenoxyacetic acid, 1-(4-Chlorophenoxy)butan-2-amine exhibits unique properties that may enhance its biological efficacy.

Compound	Structure Variance	Notable Activity
1-(4-Chlorophenoxy)butan-2-amine	Amine group at position 2	Anticancer, neuroprotective
4-(4-Chlorophenoxy)butan-1-amine	Amine group at position 1	Less potent in anticancer studies
4-Chlorophenoxyacetic acid	Carboxylic acid instead of amine	Primarily herbicidal